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Known Pharmacology and Metabolic Data
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Compound Focus: Deoxymethoxetamine

CAS No.: 2666932-45-0

Cat. No.: S11217249

The table below summarizes the available information on DMXE, though data on its specific metabolites is

notably absent.

Property Description

Systematic Name 2-(ethylamino)-2-(3-methylphenyl)cyclohexan-1-one [1] [2]
Common Aliases DMXE, Deoxymethoxetamine, 3'-methyl-2-oxo-PCE, 3D-MXE [1] [2]
Chemical Class Arylcyclohexylamine [1]

Primary Target N-Methyl-D-aspartate (NMDA) receptor [1]

Primary Action Non-competitive NMDA receptor antagonist; binds to the PCP site,

blocking glutamate-induced currents [1]

Key Structural Difference  Lacks the 3-methoxy group found in MXE, replaced by a methyl group [1]
from MXE [2]

Known Metabolites Information not available in current search results.

Metabolite Activity Information not available in current search results.

Research Gaps and Limitations
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The absence of specific data on DMXE's metabolites and their activities is due to several key factors

highlighted in the literature:

¢ Limited History of Use: DMXE was first reported in late 2020 and emerged as a recreational
designer drug and research chemical, marketed as an alternative to the banned substance MXE [1]
[2]. Its history of human use is very brief.

¢ Lack of Scientific Studies: Due to its status as a relatively new research chemical, DMXE has not
undergone rigorous scientific investigation. Little is known about its long-term effects,
metabolism, or toxicity [1].

¢ Inference from Structure: One source suggests that the metabolites of its structural relative,
methoxetamine (MXE), are also biologically active and potent NMDA receptor blockers [1]. However,
this is only a theoretical inference for DMXE and has not been confirmed by experimental data.

Basic Pharmacological Pathway

The primary known mechanism of action for DMXE is visualized below. Note that this diagram is based on
general pharmacology and does not include metabolic pathways, as those specific to DMXE are

undocumented.
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Diagram 1: DMXE's primary mechanism as an NMDA receptor antagonist.

How to Proceed with Research

Given the significant lack of public data, conducting a thorough investigation into DMXE's metabolite

activity would require primary research.

e Consult Specialized Databases: You may find preliminary or non-peer-reviewed data on platforms
like PubMed, Google Scholar, or specialized forensic science databases. The identifiers from its
Wikipedia page (CAS Number: 2630743-67-6, PubChem CID: 156636299) can be useful starting
points [2].

e Design Experimental Protocols: Since direct protocols for DMXE are unavailable, you would need
to adapt standard methodologies for studying drug metabolism. Key techniques would likely include:
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o In vitro metabolic studies using human liver microsomes or hepatocytes.

o Analytical chemistry techniques like Liquid Chromatography-Mass Spectrometry (LC-
MS) to identify and quantify metabolites [3] [4].

o In silico docking studies to predict the binding affinity of any identified metabolites to the
NMDA receptor and other potential targets [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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